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Compound of Interest

Compound Name:
6-Methoxy-4-

(trifluoromethyl)nicotinamide

Cat. No.: B061674 Get Quote

A comprehensive review of available scientific literature reveals a significant lack of specific

data for 6-Methoxy-4-(trifluoromethyl)nicotinamide, including its CAS number, synthesis,

and biological activity. This suggests that the compound is not widely synthesized or studied.

Therefore, this guide will focus on the closely related and well-documented compound, 4-

(Trifluoromethyl)nicotinamide, a key metabolite of the insecticide Flonicamid, to provide

relevant context and technical information for researchers, scientists, and drug development

professionals.

Introduction to 4-(Trifluoromethyl)nicotinamide
4-(Trifluoromethyl)nicotinamide, with the CAS number 158062-71-6, is a pyridinecarboxamide

that is nicotinamide substituted with a trifluoromethyl group at the 4-position.[1][2] It is primarily

known as the major metabolite of Flonicamid, a selective insecticide that acts on chordotonal

organs in insects.[3][4] Understanding the properties and biological interactions of 4-

(Trifluoromethyl)nicotinamide is crucial for evaluating the efficacy and metabolic fate of its

parent compound, Flonicamid.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(Trifluoromethyl)nicotinamide is

presented in the table below.
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Property Value Reference

CAS Number 158062-71-6 [1][2]

Molecular Formula C₇H₅F₃N₂O [1][2]

Molecular Weight 190.12 g/mol [1][2]

Appearance Solid [5]

Purity ≥98% [2]

Solubility

DMF: 50 mg/ml, Ethanol: 25

mg/ml, DMSO: 10 mg/ml, PBS

(pH 7.2): 2 mg/ml

[5]

λmax 267 nm [5]

Synthesis and Experimental Protocols
While a specific synthesis for 6-Methoxy-4-(trifluoromethyl)nicotinamide is not available, the

synthesis of the related compound, 4-(trifluoromethyl)nicotinic acid (a precursor to 4-

(trifluoromethyl)nicotinamide), has been described. One patented method involves the following

key steps:

Acylation: Reaction of trifluoroacetyl chloride with vinyl ethyl ether.

Cyclization: The resulting intermediate is reacted with 3-aminoacrylonitrile.

Hydrolysis: The cyclized product is then hydrolyzed to yield 4-trifluoromethyl nicotinic acid.[6]

A detailed experimental protocol for the synthesis of 4-trifluoromethyl-3-cyanopyridine, a related

intermediate, is also available and involves the reaction of 3-cyanopyridine with butyllithium

and subsequent treatment with bromotrifluoromethane.[7]

General Workflow for Synthesis of 4-Trifluoromethylnicotinic Acid Intermediates:
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Caption: General synthesis workflow for 4-trifluoromethylnicotinic acid intermediates.

Biological Activity and Signaling Pathways
4-(Trifluoromethyl)nicotinamide is the active metabolite of the pro-insecticide Flonicamid.[4]

Flonicamid itself shows weak activity, but its metabolite potently stimulates the chordotonal

organs of insects, which are mechanoreceptors involved in hearing and proprioception.[4] This

action leads to the disruption of feeding and movement in target insects like aphids.[4]

The functional effects of 4-(Trifluoromethyl)nicotinamide on chordotonal organs are similar to

those of TRPV (Transient Receptor Potential Vanilloid) channel agonists, although it does not

act directly on these channels.[4] This suggests that it acts upstream in a pathway that

ultimately leads to the activation of TRPV channels.[4]

Proposed Signaling Pathway for 4-(Trifluoromethyl)nicotinamide:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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